2-(1,3-Dihydro-2-benzofuran-1-yl)propan-1-amine

• IUPAC Name: 2-(1,3-dihydro-2-benzofuran-1-yl)propan-1-amine
• InChI: InChI=1S/C11H15NO/c1-8(6-12)11-10-5-3-2-4-9(10)7-13-11/h2-5,8,11H,6-7,12H2,1H3
• InChI Key: LOAPVDGOIBDBRK-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)C1C2=CC=CC=C2CO1
• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol

Description

“2-(1,3-Dihydro-2-benzofuran-1-yl)propan-1-amine” is a compound that contains a benzofuran moiety. Benzofuran is a heterocyclic compound that is ubiquitous in nature. It has been found that most benzofuran compounds have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

Benzofuran compounds can be synthesized through various methods. For instance, a metal-free cyclization of ortho-hydroxystilbenes into 2-arylbenzofurans and 2-arylnaphthofurans can be mediated by hypervalent iodine reagents. Another method involves the use of ruthenium-catalyzed C- and O-allyl isomerization followed by ring-closing metathesis. Additionally, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade.

Molecular Structure Analysis

The molecular structure of “2-(1,3-Dihydro-2-benzofuran-1-yl)propan-1-amine” consists of a benzofuran ring attached to a propan-1-amine group. The benzofuran ring is a heterocyclic compound that consists of a fused benzene and furan ring.

Chemical Reactions Analysis

Benzofuran compounds can undergo various chemical reactions. For example, they can be synthesized from their corresponding substituted 1-allyl-2-allyloxybenzenes using ruthenium-catalyzed C- and O-allyl isomerization followed by ring-closing metathesis. They can also be synthesized via an isocyanide-mediated and Pd-catalyzed 5-exo-dig reductive cyclization of 1-(2-hydroxyphenyl)-propargyl alcohols.

Mechanism of Action

While the specific mechanism of action for “2-(1,3-Dihydro-2-benzofuran-1-yl)propan-1-amine” is not mentioned in the search results, it is known that benzofuran compounds have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. These activities could be attributed to the unique structure of the benzofuran ring.

Future Directions

Given the strong biological activities of benzofuran compounds, they have the potential to be developed into effective therapeutic drugs. Future research could focus on exploring the biological activities of “2-(1,3-Dihydro-2-benzofuran-1-yl)propan-1-amine” and developing it into a drug for various diseases.